(1R,2S)-1-methyl-2-phenylcyclopropanecarboxylic acid

• Molecular Formula: C11H12O2
• Molecular Weight: 176.2
• CAS No.: 1521274-16-7

Description

The compound “(1R,2S)-1-methyl-2-phenylcyclopropanecarboxylic acid” is a type of organic compound known as a cyclopropane carboxylic acid. It contains a three-membered ring structure known as a cyclopropane ring, which is characterized by its high strain and reactivity.

Synthesis Analysis

The synthesis of cyclopropane derivatives often involves reactions with carbenes or carbenoids. These highly reactive species can add to double bonds in alkenes to form cyclopropane rings.

Molecular Structure Analysis

The molecular structure of cyclopropane derivatives is characterized by a three-membered ring, which is highly strained. This strain results in increased reactivity compared to other types of hydrocarbons.

Chemical Reactions Analysis

Cyclopropane derivatives are known for their diverse range of reactivities. They can undergo reactions through vinylmetal carbenes, reactions through metal complex insertion, addition reactions with 1,3-dipole, radical reactions, and reactions of highly reactive in situ generated cyclopropanes.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure and the nature of its functional groups. For cyclopropane derivatives, their high strain and reactivity are key characteristics.

Future Directions

The field of cyclopropane chemistry continues to evolve, with new synthetic methods and applications being developed. The unique reactivity of cyclopropane derivatives makes them valuable tools in various areas of chemistry and materials science.